2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide
• InChI: InChI=1S/C16H17NO3/c1-19-11-12-6-5-7-13(10-12)17-16(18)14-8-3-4-9-15(14)20-2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: AMWYFCQEWALCCB-UHFFFAOYSA-N
• SMILES: COCC1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OC

Description

2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide, also known as GW806742X, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects by inhibiting various signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects
Studies have shown that 2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide has a significant impact on various biochemical and physiological processes. It has been found to inhibit the production of inflammatory cytokines, reduce oxidative stress, and modulate the activity of various enzymes and proteins.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide in lab experiments is its high potency and selectivity. The compound has a low toxicity profile and can be easily synthesized in large quantities. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on 2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide. One of the areas of focus is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of interest is the investigation of the compound's potential use in combination therapies for various diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of the compound and its potential side effects.
Conclusion
2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide is a promising compound that has shown potential in the treatment of various diseases. Its high potency, selectivity, and low toxicity profile make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide involves the reaction of 3-(methoxymethyl)aniline with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

2-methoxy-N-[3-(methoxymethyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.